Cas no 1867200-06-3 ((3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid)

• Product Name: (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid
• CAS No: 1867200-06-3
• MF: C₂₁H₂₀N₄O₄
• MW: 392.407904624939
• CID: 5952022
• PubChem ID: 165525010
• Update Time: 2025-05-25

(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid
• 1867200-06-3
• EN300-1283903

• Inchi： 1S/C21H20N4O4/c1-25-22-11-19(24-25)18(10-20(26)27)23-21(28)29-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,11,17-18H,10,12H2,1H3,(H,23,28)(H,26,27)/t18-/m1/s1
• InChI Key： ZTVURSGEGGSXDT-GOSISDBHSA-N
• SMILES： O(C(N[C@@H](C1C=NN(C)N=1)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 392.14845513g/mol
• Monoisotopic Mass: 392.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 106Ų

Additional information on (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid

Comprehensive Overview of (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid (CAS No. 1867200-06-3)

The compound (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid, identified by its CAS No. 1867200-06-3, is a specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 2-methyl-2H-1,2,3-triazole moiety, makes it a valuable building block in drug discovery and bioconjugation. Researchers often search for "Fmoc-protected amino acids" or "triazole-containing compounds" due to their relevance in click chemistry and targeted drug delivery systems.

In recent years, the demand for Fmoc-amino acid derivatives like this compound has surged, driven by advancements in peptide-based therapeutics and biomaterials. The 2-methyl-2H-1,2,3-triazole group is particularly noteworthy, as it enhances metabolic stability and bioavailability—a hot topic in medicinal chemistry. This aligns with frequent search queries such as "how to improve peptide stability" and "triazole applications in drug design." The compound’s chiral center at the (3R)-position further underscores its utility in stereoselective synthesis, a critical factor for enzyme inhibitors and receptor modulators.

The synthesis of CAS No. 1867200-06-3 typically involves solid-phase peptide synthesis (SPPS) techniques, where the Fmoc group serves as a temporary protecting group for the amino functionality. This process is frequently explored in searches like "Fmoc deprotection methods" and "SPPS optimization." Additionally, the compound’s carboxylic acid terminus allows for further functionalization, enabling its use in linker molecules for antibody-drug conjugates (ADCs)—a trending area in oncology research.

From a commercial perspective, (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid is often sought after by suppliers specializing in high-purity biochemicals. Its role in proteomics and structural biology studies has also gained attention, particularly in the context of "protein-protein interaction inhibitors"—a popular search term among academic and industrial researchers. The compound’s compatibility with HPLC purification and mass spectrometry further enhances its appeal for analytical applications.

Environmental and safety considerations for this compound are minimal, as it is not classified as hazardous under standard regulations. However, researchers often inquire about "handling Fmoc-amino acids" and "storage conditions for triazole derivatives," emphasizing the need for proper documentation in lab protocols. The growing interest in green chemistry has also led to explorations of sustainable synthesis routes for such derivatives, aligning with broader industry trends.

In summary, CAS No. 1867200-06-3 represents a versatile tool for modern chemical biology, bridging gaps between peptide engineering, drug development, and material science. Its structural features cater to cutting-edge research demands, while its commercial availability supports scalable applications. As the scientific community continues to explore "new bioactive scaffolds" and "multifunctional linkers," this compound is poised to remain a focal point in innovative research endeavors.